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Compound of Interest

Compound Name: Stearic acid-1-13C

Cat. No.: B013888

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Stearic acid-1-13C, a crucial tool in
metabolic research and drug development. This stable isotope-labeled fatty acid serves as a
tracer to elucidate the metabolic fate of stearic acid and its role in various cellular processes.
This document outlines its commercial availability, key technical data, experimental protocols
for its use, and visual representations of relevant biological pathways and workflows.

Commercial Suppliers and Availability of Stearic
Acid-1-13C

Stearic acid-1-13C is available from a range of specialized chemical suppliers. The table
below summarizes the offerings from prominent vendors, providing key specifications to aid in
the selection of the most suitable product for your research needs.

Data Presentation: Quantitative Supplier Data
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Isotopic .
) . Available
. Catalog CAS Molecular Purity Chemical .
Supplier . . Quantitie
Number Number Weight (atom % Purity
S
13C)
250 mg,
BroadPhar  BP- 85541-42- Not Not
285.5[1] - - 500 mg, 1
m 41113[1] 0[1] specified specified 1
g
MedChem HY- 85541-42- 285 48 Not Not Inquire for
Express B2219S 0 ' specified specified sizes
Santa Cruz
) 85541-42- Not Inquire for
Biotechnol sc-215569 285.48|2] N >99%)[2] ]
0[2] specified sizes
ogy
Simson ] )
Not 85541-42- Not Not High Inquire for
Pharma " . . . :
o specified 0[3] specified specified quality sizes[3]
Limited
Eurisotop
(a 85541-42-
o CLM-676 285.47[4] 99%[4] 98%[4] 1g,59[4]
subsidiary 0[4]
of CIL)
Sigma- 85541-42- 99% (CP)
_ 299162[5] 285.47[5] 99%(5] 1g[5]
Aldrich 0[5] [5]
CP Lab Not 85541-42- _ Not
B 285.47[6] min 99%[6] B 1 g[6]
Safety specified 0[6] specified
Cayman 85541-42- Not Not Inquire for
. 26978 285.5 N N _
Chemical 0 specified specified sizes

Note: "CP" refers to chemically pure. Specifications and availability are subject to change;
please refer to the supplier's website for the most current information.

Experimental Protocols
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The primary application of Stearic acid-1-13C is as a tracer in metabolic flux analysis (MFA) to
study the pathways of fatty acid metabolism. Below are generalized protocols for in vitro cell
culture and in vivo animal studies, as well as sample preparation for mass spectrometry
analysis.

In Vitro Metabolic Labeling with Stearic Acid-1-13C

This protocol describes the labeling of cultured cells to trace the incorporation of stearic acid
into various lipid species.

Cell Culture: Plate cells at a desired density and culture in standard growth medium until
they reach the desired confluency.

Preparation of Labeling Medium: Prepare a stock solution of Stearic acid-1-13C complexed
to fatty acid-free bovine serum albumin (BSA). The final concentration of the labeled stearic
acid in the culture medium will depend on the specific cell type and experimental goals.

Labeling: Remove the standard growth medium from the cells and wash with phosphate-
buffered saline (PBS). Replace with the prepared labeling medium containing Stearic acid-
1-13C.

Incubation: Incubate the cells for a predetermined time course (e.g., 0, 2, 4, 8, 24 hours) to
allow for the uptake and metabolism of the labeled fatty acid.

Cell Harvesting and Lipid Extraction: After incubation, wash the cells with cold PBS and
harvest. Extract total lipids using a suitable method, such as the Bligh-Dyer or Folch
extraction.

In Vivo Fatty Acid Tracing in Animal Models

This protocol provides a framework for administering Stearic acid-1-13C to animal models to
study its systemic metabolism.

¢ Animal Acclimation: Acclimate animals to the experimental conditions and diet.

e Tracer Administration: Administer Stearic acid-1-13C to the animals. The route of
administration (e.g., oral gavage, intravenous injection) and the dosage will depend on the
research question. The tracer can be mixed with a carrier oil for oral administration.
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o Sample Collection: Collect blood samples at various time points post-administration. Tissues
of interest can be collected at the end of the experiment.

o Sample Processing: Separate plasma from blood samples. Store plasma and tissue samples
at -80°C until analysis.

Sample Preparation for LC-MS/MS Analysis

This protocol outlines the steps for preparing lipid extracts for analysis by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Internal Standard Spiking: Add a known amount of an appropriate internal standard (e.g., a
deuterated lipid standard) to the lipid extract.

 Derivatization (Optional): For some LC-MS methods, derivatization of the fatty acids may be
necessary to improve ionization efficiency and chromatographic separation.

o Reconstitution: Evaporate the solvent from the lipid extract under a stream of nitrogen and
reconstitute the sample in a solvent compatible with the LC mobile phase.

e Analysis: Inject the reconstituted sample into the LC-MS/MS system for analysis. Use
multiple reaction monitoring (MRM) to specifically detect and quantify the 13C-labeled lipid
species.

Visualizations: Signaling Pathways and
Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts related to
the use of Stearic acid-1-13C.

Metabolic Fate of Stearic Acid
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Caption: Metabolic conversion of Stearic acid-1-13C.

General Workflow for In Vitro Stable Isotope Tracing

Prepare Labeling Medium
(with Stearic acid-1-13C)

Incubate Cells

Harvest Cells & Extract Lipids

LC-MS/MS Analysis

Data Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b013888?utm_src=pdf-body-img
https://www.benchchem.com/product/b013888?utm_src=pdf-body
https://www.benchchem.com/product/b013888?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for in vitro 13C-stearic acid tracing.
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Caption: Stearic acid's role in insulin signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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